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Compound of Interest

Compound Name: Methyl 4-nitrobenzoate

Cat. No.: B188774 Get Quote

For laboratory professionals in research, science, and drug development, the meticulous

management of chemical waste is paramount to ensuring a safe and compliant operational

environment. This guide provides essential, step-by-step procedures for the proper disposal of

Methyl 4-nitrobenzoate, ensuring the protection of personnel and the environment. While the

toxicological properties of this material have not been fully investigated, it may cause eye, skin,

respiratory, and digestive tract irritation[1]. Therefore, treating this compound and any

contaminated materials as hazardous waste is a critical precautionary measure.

Key Chemical and Safety Data
A summary of essential quantitative data for Methyl 4-nitrobenzoate is provided below for

quick reference.
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Property Value

CAS Number 619-50-1[1][2][3]

Molecular Formula C8 H7 N O4[3]

Synonyms

Methyl-P-Nitrobenzoate; Benzoic acid, 4-Nitro-,

Methyl Ester; P-Carbomethoxynitrobenzene[1]

[2][3]

Appearance Yellow crystalline powder[1]

Occupational Exposure Limits None listed by ACGIH, NIOSH, or OSHA[1]

Aquatic Hazard Harmful to aquatic life with long lasting effects

Step-by-Step Disposal Protocol
The required method for the disposal of Methyl 4-nitrobenzoate is to manage it as chemical

waste through a licensed professional waste disposal service.[4] Never dispose of this

chemical down the drain or in regular trash streams.

1. Personal Protective Equipment (PPE) and Safety Measures:

Before handling the chemical for disposal, ensure you are wearing appropriate personal

protective equipment.

Eye Protection: Wear appropriate protective eyeglasses or chemical safety goggles as

described by OSHA's eye and face protection regulations in 29 CFR 1910.133 or European

Standard EN166.[1][2]

Hand Protection: Wear appropriate protective gloves to prevent skin exposure.[1][3]

Body Protection: Wear a lab coat or other appropriate protective clothing to minimize skin

contact.[1][5]

Engineering Controls: Handle the waste in a well-ventilated area.[1][5] Facilities should be

equipped with an eyewash station and a safety shower.[1]

2. Waste Segregation and Collection:
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Collect waste Methyl 4-nitrobenzoate and any contaminated materials (e.g., weighing

paper, pipette tips, contaminated PPE) in a designated, compatible, and sealable container.

[5][6][7]

Do not mix with other waste streams unless explicitly permitted by your institution's waste

management guidelines.[6][8] The original container can often be used for the waste.[8]

3. Labeling:

Clearly label the waste container with the words "Hazardous Waste".[8]

Include the full chemical name: "Waste Methyl 4-nitrobenzoate" and the percent

composition.[8]

Add any relevant hazard symbols as required by your institution and local regulations.

4. Storage:

Keep the waste container tightly closed at all times, except when adding waste.[1][5][8]

Store the sealed container in a designated, cool, dry, and well-ventilated waste accumulation

area.[1][3]

Ensure the storage area is away from incompatible materials, such as oxidizing agents.[1][3]

Segregate containers according to compatibility.[8]

5. Arranging for Professional Disposal:

Contact your institution's Environmental Health and Safety (EHS) department or a licensed

chemical waste disposal company to arrange for pickup.[6][9]

Provide the waste disposal company with accurate information about the chemical, its

quantity, and the Safety Data Sheet (SDS).[9]

The recommended disposal method is often incineration in a chemical incinerator equipped

with an afterburner and scrubber.[4]

6. Documentation:
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Maintain a record of the waste generated, including the chemical name, quantity, and date of

disposal, as required by your institution and regulatory agencies.[6]

Immediate Safety and Spill Response
In the event of a spill, immediate and correct action is crucial to mitigate potential hazards.

1. Isolate the Area:

Evacuate personnel to a safe area and ensure adequate ventilation.[7]

2. Spill Cleanup Procedure:

For dry spills, avoid generating dust.[1][5]

Carefully sweep or vacuum up the material and place it into a suitable, sealed, and labeled

container for disposal.[1][5][6]

Clean the spill area thoroughly.

3. Contaminated Materials:

All contaminated materials, including PPE, must be collected and sealed in a container for

disposal as hazardous waste.[6]

Remove and wash contaminated clothing before reuse.[1]

Disposal Workflow
The following diagram illustrates the logical workflow for the proper disposal of Methyl 4-
nitrobenzoate.
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Methyl 4-Nitrobenzoate Disposal Workflow

Identify Waste
(Methyl 4-Nitrobenzoate)
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Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b188774?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

